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Compound of Interest

Compound Name: Aspterric acid

Cat. No.: B1581466

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal information for Aspterric acid,
ensuring laboratory personnel can work with this compound safely and effectively. While
Aspterric acid is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), adherence to standard laboratory safety protocols is crucial.[1]
This document outlines best practices for personal protective equipment (PPE), operational
procedures, and emergency plans.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Aspterric acid is presented below.
This information is critical for safe handling and storage.
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Property Value Source
CAS Number 67309-95-9 [LI2]031[41[5]116]
Molecular Formula C15H2204 [21[3][4]1[5][6]
Molecular Weight 266.3 g/mol [1][5]
Appearance White to off-white solid [21[3]1[5][6]
Soluble in DMSO and
Solubility methanol.[2][3][5][7] Insoluble
in hexane.[2][3]
Purity >95% (HPLC) [2][5]
Melting Point 158 °C [8]
Long-term storage at -20°C.[2]
Storage [31[4][5][7] Short-term storage
at +4°C.[3]
Stable for at least 2 years after
Stability receipt when stored at -20°C.

[3]

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for Aspterric acid indicates that specific PPE is not
required, it is best practice in a laboratory setting to always wear a standard level of PPE to

protect against unforeseen splashes, spills, and contamination.[1]
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PPE Category Item Rationale

To prevent direct skin contact
Hand Protection Nitrile gloves with the compound and

potential absorption.

To protect eyes from dust

) Safety glasses with side particles or splashes of
Eye Protection _ ) o _
shields or safety goggles solutions containing Aspterric
acid.

To protect skin and personal

Body Protection Laboratory coat ) o
clothing from contamination.

To protect feet from spills and

Foot Protection Closed-toe shoes ) )
falling objects.

Operational Plan: Standard Operating Procedure
(SOP) for Handling Aspterric Acid

This SOP template provides a framework for the safe handling of Aspterric acid. Researchers
should adapt this SOP to their specific experimental context.

1. Scope: This SOP applies to all laboratory personnel handling Aspterric acid in solid form or

in solution.
2. Required PPE:

 Nitrile gloves

o Safety glasses with side shields
o Laboratory coat

e Closed-toe shoes

3. Engineering Controls:

» When weighing the solid compound, use a chemical fume hood or an enclosure to minimize
the potential for inhalation of fine particles.
e Ensure good general laboratory ventilation.
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. Step-by-Step Handling Procedure:
Preparation:

Designate a specific area for handling Aspterric acid.
Assemble all necessary equipment and reagents.
Ensure a chemical spill kit is readily accessible.

Put on all required PPE.

Weighing (Solid Form):

Perform this task in a fume hood or ventilated enclosure.
Use a clean spatula and weigh boat.

Carefully transfer the desired amount of Aspterric acid.
Close the primary container tightly after use.

Preparing Solutions:

Add the solvent (e.g., DMSO, methanol) to the vessel containing the weighed Aspterric
acid.

If necessary, sonicate or vortex to dissolve.

Clearly label the solution with the compound name, concentration, solvent, and date of
preparation.

Experimental Use:

Handle solutions with care to avoid splashes.
Keep containers covered when not in use.

Post-Handling:

Clean the work area with an appropriate solvent and then decontaminate with a suitable
cleaning agent.

Dispose of all waste as outlined in the Disposal Plan below.

Remove PPE and wash hands thoroughly.

. Storage:

Store the solid compound and solutions at -20°C in a tightly sealed container.[2][3][4][5][7]
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e Keep in a dry place.[3]

Emergency Procedures
Spill Response Plan

The following workflow outlines the steps to take in the event of a spill of Aspterric acid.
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Aspterric Acid Spill Response

Alert nearby personnel

)

Assess the spill
(minor vs. major)

Mi\or l Major

Minor Spill Major Spill
(small quantity, contained) (large quantity, widespread)

Don appropriate PPE

(gloves, lab coat, eye protection) ErEELElE IE sk

l

Contain the spill Contact Environmental
(use absorbent pads for solutions) Health & Safety (EHS)

|

Clean up the spill
(sweep solid, absorb liquid)

Collect waste in a
sealed container

}

Label as 'Aspterric acid
spill debris'

|

Dispose of as
non-hazardous chemical waste

4

Decontaminate the area
with soap and water

|

Report the incident to the
lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to an Aspterric acid spill.
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First Aid Measures

Although Aspterric acid is not considered hazardous, the following first aid measures should
be taken as a precaution in case of exposure.[1]

Exposure Route Action

) Move the individual to fresh air. If they
Inhalation ) )
experience any discomfort, consult a doctor.[1]

) While the product is generally non-irritating,
Skin Contact .
wash the affected area with soap and water.[1]

Rinse the opened eye for several minutes under
Eye Contact )
running water.[1]

Ingestion If symptoms persist, consult a doctor.[1]

Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection.

Waste Disposal Workflow

The following diagram illustrates the decision-making process for the disposal of Aspterric
acid waste.
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Aspterric Acid Waste Disposal

Generate Aspterric
Acid Waste

'

Identify Waste Type

'

Unused Solid or
Contaminated Solids

Empty Containers

' '

Solutions in Organic Solvents Rinse container with
(e.g., DMSO, Methanol) a suitable solvent

; '

Dispose of rinsed container
in regular trash after
defacing the label

Collect rinsate as
hazardous waste

A/
Place in a sealed, labeled Collect in a labeled
'Non-Hazardous Chemical 'Hazardous Waste'

Waste' container container (due to solvent)

'y

Arrange for pickup by
Environmental Health
& Safety (EHS)

Click to download full resolution via product page

Caption: Decision tree for the disposal of Aspterric acid waste.
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Disposal Guidelines:

e Solid Waste: Unused solid Aspterric acid and materials contaminated with the solid (e.g.,
weigh boats, paper towels) should be collected in a clearly labeled, sealed container for
"non-hazardous chemical waste."

e Liquid Waste: Solutions of Aspterric acid in organic solvents (e.g., DMSO, methanol) must
be treated as hazardous waste due to the flammability and/or toxicity of the solvent. Collect
this waste in a designated, sealed container for hazardous liquid waste.

o Empty Containers: Rinse empty containers with a suitable solvent. The rinsate should be
collected as hazardous waste. Once rinsed, deface the label and dispose of the container in
the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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